N-ethyl-3-vinylcarbazole

• Molecular Formula: C16H15N
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 3-ethenyl-9-ethylcarbazole
• InChI: InChI=1S/C16H15N/c1-3-12-9-10-16-14(11-12)13-7-5-6-8-15(13)17(16)4-2/h3,5-11H,1,4H2,2H3
• InChI Key: RTLBWDBZMKHPPN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=C)C3=CC=CC=C31
• Related CAS: 25569-45-3

Description

N-ethyl-3-vinylcarbazole is a useful research compound. Its molecular formula is C16H15N and its molecular weight is 221.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A three-necked flask having an inner volume of 500 ml equipped with a thermometer and a reflux condenser was charged with 22.3 g (0.1 mol) of N-ethylcarbazole-3-carboxaldehyde, 39 g (0.11 mol) of methyltriphenyl phosphonium bromide and 150 ml of N,N-dimethylformamide. This mixture was cooled by an ice-methanol bath to −5° C. under nitrogen gas stream while stirring the mixture by a magnetic stirring bar. To the mixture was gradually added 30 ml of 28% sodium methoxide methanol solution dropwise while maintaining the temperature of the mixture below 5° C. Then, the resultant mixture was stirred for 1 hour at 10° C., stirred for 2 hours at room temperature, poured into 3 L of cold water to deposite a crude solid, and filtered to obtain the crude solid. The crude solid was washed with water and dried, and the residue was purified by a silica gel column chromatography (dissolution medium: hexane/ethyl acetate=5/1). The dissolution medium was distilled off from the fraction containing the desired product and the resultant oil was subjected to crystallization using iso-propanol, to obtain 21 g of N-ethyl-3-vinylcarbazole as a crystal.